2-Amino-5-propoxybenzene-1-thiol

• CAS No.: 55951-31-0
• Molecular Formula: C9H13NOS
• Molecular Weight: 183.27 g/mol
• IUPAC Name: 2-amino-5-propoxybenzenethiol
• InChI: InChI=1S/C9H13NOS/c1-2-5-11-7-3-4-8(10)9(12)6-7/h3-4,6,12H,2,5,10H2,1H3
• InChI Key: JPLJZFQXAKIDFY-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC(=C(C=C1)N)S

Description

2-Amino-5-propoxybenzene-1-thiol is a substituted benzene derivative featuring three functional groups: an amino (-NH₂) group at position 2, a propoxy (-OCH₂CH₂CH₃) group at position 5, and a thiol (-SH) group at position 1. The propoxy group enhances lipophilicity compared to shorter alkoxy chains, while the thiol group introduces redox activity and metal-binding capabilities. Although direct data on this compound is sparse in the provided evidence, its structural analogs and synthesis methodologies offer insights into its behavior .

Comparison with Similar Compounds

Table 1: Comparative Physicochemical Data

Compound Name	Molecular Weight (g/mol)	pKa (Thiol)	Solubility (Water)	Key Applications
2-Amino-5-propoxybenzene-1-thiol	~199.3	~8.5–10.0	Low	Drug synthesis, catalysis
2-Amino-5-methoxybenzene-1-thiol	~171.2	~8.0–9.5	Moderate	Antioxidant agents
2-Amino-5-hydroxybenzene-1-thiol	~157.2	~7.5–9.0	High	Metal chelation
2-Amino-5-propoxybenzene	~167.2	N/A	Very low	Organic synthesis

Notes:

• Lipophilicity : The propoxy group in the target compound increases logP compared to methoxy or hydroxyl analogs, favoring solubility in organic solvents .
• Acidity : The thiol group’s pKa (~8.5–10) is higher than hydroxyl (~7.5–9.0) due to weaker S-H bond acidity but lower than aliphatic thiols (~10–11) due to electron-withdrawing effects of adjacent substituents .
• Stability: Thiol-containing compounds are prone to oxidation, necessitating storage under inert atmospheres, as noted in recent guidelines for similar reagents .